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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Sulfo-Cyanine5.5 (Sulfo-
Cy5.5) maleimide, a near-infrared (NIR) fluorescent dye, for its application in preclinical
imaging. This document details the dye's core properties, experimental protocols for
conjugation to biomolecules, and its utility in visualizing biological pathways, empowering
researchers to effectively integrate this tool into their drug development and molecular imaging
workflows.

Core Properties of Sulfo-Cyanine5.5 Maleimide

Sulfo-Cy5.5 is a water-soluble, far-red to NIR emitting fluorescent dye. Its key characteristics
make it a valuable tool for in vivo imaging. The presence of four sulfo groups imparts high
hydrophilicity, which is particularly advantageous for labeling sensitive proteins and other
biopolymers that may be compromised by organic co-solvents. The maleimide functional group
allows for specific and efficient covalent labeling of molecules containing free sulfhydryl (thiol)
groups, such as cysteine residues in proteins and peptides.
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Physicochemical and Spectroscopic Data

The quantitative data for Sulfo-Cyanine5.5 and comparable cyanine dyes are summarized in
the tables below for easy comparison.

Property Sulfo-Cyanine5.5 Reference(s)
] ~1139.43 g/mol (potassium
Molecular Weight [1]
salt)
Appearance Dark colored solid [1]
Solubility Good in water, DMSO, DMF [1]
Excitation Maximum (Aex) 673 nm [1]
Emission Maximum (Aem) 691 nm [1]
Molar Extinction Coefficient () 211,000 L-mol~t.cm™1 [1]
Fluorescence Quantum Yield
0.21 [1]
(P)
Storage Conditions -20°C in the dark, desiccated [1]
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Comparativ Molar
e Spectral o o Extinction
Excitation Emission . Quantum Reference(s
Data of Coefficient .
Max (nm) Max (nm) Yield )
Common (L-mol~*-cm
NIR Dyes -1)
Sulfo-
] 646 662 271,000 0.28
Cyanineb
Cyanine5.5 675 694 250,000 0.23
Indocyanine
780 830 200,000 0.02 [1]
Green (ICG)
IRDye
774 789 240,000 0.06
800CW
Alexa Fluor
679 702 183,000 0.36
680

Thiol-Reactive Conjugation with Sulfo-Cyanine5.5
Maleimide

The conjugation of Sulfo-Cy5.5 maleimide to biomolecules is achieved through a Michael
addition reaction, where the maleimide group reacts with a free sulfhydryl (thiol) group to form a
stable thioether bond. This reaction is highly selective for thiols, especially within a pH range of

6.5-7.5.

iReaction
Condition

Biomolecule with
Thiol Group (-SH)
(e.g., Protein, Peptide)

Sulfo-Cyanine5.5
Maleimide

|
]
Sulfo-Cy5.5 Labeled I
> Biomolecule €
(Stable Thioether Bond)
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Thiol-Maleimide Conjugation Reaction

Experimental Protocol: Antibody Labeling

This protocol details the steps for conjugating Sulfo-Cyanine5.5 maleimide to an antibody.

Materials:

Antibody (in a buffer free of amines and preservatives, e.g., PBS)

Sulfo-Cyanine5.5 maleimide

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Reaction Buffer: 0.1 M Phosphate Buffer, pH 7.2

Reducing Agent: Tris(2-carboxyethyl)phosphine (TCEP)

Purification Column (e.g., Sephadex G-25)

Procedure:

e Antibody Preparation:

o Dissolve the antibody in the reaction buffer to a concentration of 2-10 mg/mL.

o If the antibody contains disulfide bonds that need to be reduced to generate free thiols,
add a 10-20 fold molar excess of TCEP to the antibody solution.

o Incubate at room temperature for 30-60 minutes.

e Dye Preparation:

o Allow the vial of Sulfo-Cy5.5 maleimide to warm to room temperature.

o Prepare a 10 mM stock solution of the dye in anhydrous DMSO or DMF.

o Conjugation Reaction:
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o Add the Sulfo-Cy5.5 maleimide stock solution to the reduced antibody solution. A 10-20
fold molar excess of dye to antibody is a common starting point.

o Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C,
protected from light.

o Purification:

o Separate the labeled antibody from unreacted dye using a size-exclusion chromatography
column (e.g., Sephadex G-25).

o Collect the fractions containing the labeled antibody.
e Characterization:

o Determine the Degree of Labeling (DOL) by measuring the absorbance of the conjugate at
280 nm (for the protein) and 673 nm (for Sulfo-Cy5.5).

Experimental Protocol: Peptide and Small Molecule
Labeling

This protocol outlines the general procedure for labeling thiol-containing peptides or small
molecules.

Materials:

Thiol-containing peptide or small molecule

Sulfo-Cyanine5.5 maleimide

Reaction Buffer: 0.1 M Phosphate Buffer, pH 7.0-7.5, degassed

Anhydrous DMSO or DMF

Purification system (e.g., HPLC)

Procedure:
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o Peptide/Small Molecule Preparation:

o Dissolve the thiol-containing molecule in the degassed reaction buffer. For molecules with
limited aqueous solubility, a co-solvent like DMSO or DMF may be required.

e Dye Preparation:
o Prepare a 10 mM stock solution of Sulfo-Cy5.5 maleimide in anhydrous DMSO or DMF.
o Conjugation Reaction:

o Add the dye stock solution to the peptide or small molecule solution. The optimal molar
ratio of dye to the molecule should be determined empirically, but a 1.1 to 5-fold molar
excess of the dye is a typical starting range.

o Incubate the reaction at room temperature for 1-2 hours or at 4°C overnight, protected
from light.

o Purification:

o Purify the labeled product using reverse-phase high-performance liquid chromatography
(RP-HPLC) to separate the conjugate from unreacted starting materials.

In Vivo Near-Infrared (NIR) Imaging Applications

Sulfo-Cy5.5 labeled biomolecules are extensively used for in vivo NIR imaging due to the
reduced tissue autofluorescence and deeper tissue penetration of light in the NIR window (700-
900 nm). This enables sensitive detection of targeted probes in small animal models.
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General Workflow for In Vivo NIR Imaging

Experimental Protocol: In Vivo Tumor Imaging in a
Mouse Model

This protocol describes a general procedure for in vivo imaging of a tumor-bearing mouse

using a Sulfo-Cy5.5 labeled targeting molecule.
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Materials:

Sulfo-Cy5.5 labeled targeting probe (e.g., antibody or peptide)

Tumor-bearing mouse model (e.g., subcutaneous xenograft)

In vivo imaging system equipped for NIR fluorescence

Anesthesia (e.g., isoflurane)

Sterile PBS

Procedure:
e Probe Administration:

o Dilute the Sulfo-Cy5.5 labeled probe to the desired concentration in sterile PBS. A typical
dose for a labeled antibody is 50-100 g per mouse.

o Administer the probe via intravenous (tail vein) injection.
 In Vivo Imaging:
o Anesthetize the mouse and place it in the imaging chamber.

o Acquire fluorescence images at various time points post-injection (e.g., 1, 4, 24, 48, and
72 hours) to determine the optimal imaging window for tumor accumulation and
background clearance.

o Use appropriate excitation and emission filters for Sulfo-Cy5.5 (e.g., excitation ~675 nm,
emission ~720 nm).

o Ex Vivo Biodistribution (Optional):
o At the final time point, euthanize the mouse.

o Dissect the tumor and major organs (liver, kidneys, spleen, lungs, heart).
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o Image the excised tumor and organs to confirm the in vivo findings and quantify probe
distribution.

Application in Signaling Pathway Visualization

Sulfo-Cy5.5 labeled probes are instrumental in visualizing and quantifying the expression and
localization of key players in cellular signaling pathways, such as growth factor receptors and
integrins, which are often dysregulated in diseases like cancer.

EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) is a transmembrane receptor tyrosine kinase
that, upon ligand binding, initiates a cascade of downstream signaling events regulating cell
proliferation, survival, and migration. Overexpression of EGFR is a hallmark of many cancers.
Antibodies or ligands targeting EGFR can be labeled with Sulfo-Cy5.5 to non-invasively image
tumors expressing this receptor.

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552340?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Extracellular Space

EGF Ligand

Bind

Sulfo-Cy5.5 Labeled

Antibody/Ligand

Binds & Visualizes

Plasma Membrane

Activates

EGFR

Activates Activates Actiivates

Intracellular Spdce

RAS-RAF-MEK-ERK
Pathway

PI3K-AKT PLCy-PKC
Pathway Pathway STAT Pathway
> Cell Proliferation, ¢

Survival, Migration

Click to download full resolution via product page

EGFR Signaling Pathway Visualization

Integrin Signaling Pathway

Integrins are heterodimeric cell surface receptors that mediate cell-matrix and cell-cell
adhesion. They play a crucial role in tumor angiogenesis, invasion, and metastasis. Peptides
containing the Arg-Gly-Asp (RGD) sequence are known to bind to certain integrins, such as
avp3, which is highly expressed on angiogenic endothelial cells and some tumor cells. RGD
peptides labeled with Sulfo-Cy5.5 can be used to image and quantify integrin expression in

Vivo.
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Integrin Signaling Pathway Visualization

Conclusion

Sulfo-Cyanine5.5 maleimide is a versatile and powerful tool for near-infrared imaging in
preclinical research. Its favorable physicochemical properties, coupled with the specificity of
maleimide-thiol chemistry, enable the robust labeling of a wide range of biomolecules. The
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resulting fluorescent probes facilitate sensitive in vivo imaging, allowing for the visualization
and quantification of biological targets and the elucidation of complex signaling pathways. This
technical guide provides a foundational understanding and practical protocols to aid
researchers in harnessing the full potential of Sulfo-Cy5.5 maleimide in their scientific
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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